Cas no 78835-09-3 (6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo)
78835-09-3 structure
Product Name:6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo
CAS No:78835-09-3
MF:C30H48O4
MW:472.699729919434
CID:578267
Update Time:2024-03-01
6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo Chemical and Physical Properties
Names and Identifiers
-
- 24,25,26-Trinoroleanane-3,21-dione,6,27-dihydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
- 6β,27-Dihydroxy-D:A-friedooleanane-3,21-dione
- D:A-Friedooleanane-3,21-dione,6,26-dihydroxy-, (6b)-
- Kokzeylanonol
- CID 102117204
- 6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo
-
- Inchi: 1S/C30H48O4/c1-18-19(32)8-9-20-27(5)11-13-30(17-31)22-15-25(2,3)24(34)16-26(22,4)10-12-28(30,6)21(27)14-23(33)29(18,20)7/h18,20-23,31,33H,8-17H2,1-7H3/t18-,20-,21-,22+,23+,26-,27-,28+,29+,30+/m0/s1
- InChI Key: MYEKPJNJCNGCKS-QQDLNCHVSA-N
- SMILES: O[C@@H]1C[C@H]2[C@@](C)(CC[C@@]3(CO)[C@@H]4CC(C)(C)C(C[C@]4(C)CC[C@@]32C)=O)[C@@H]2CCC([C@H](C)[C@]21C)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 1
- Complexity: 910
- Topological Polar Surface Area: 74.6
6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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